Cas no 7402-73-5 ( )

• Product Name: &nbsp
• CAS No: 7402-73-5
• MF: C₁₃H₉ClO₄S
• MW: 296.726161718369
• CID: 978808
• PubChem ID: 343808
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)sulfonylbenzoic acid
• AC1L7Z5H
• KB-237891
• NSC400315
• NSC-400315
• SureCN693625
• DTXSID90322066
• 7402-73-5
• QUPMPWJTGGDLFR-UHFFFAOYSA-N
• SCHEMBL693625
• 4-(3-Chloro-benzensulfonyl)-benzoic acid
• 4-(3-Chloro-benzenesulfonyl)-benzoic acid
•  

• Inchi： 1S/C13H9ClO4S/c14-10-2-1-3-12(8-10)19(17,18)11-6-4-9(5-7-11)13(15)16/h1-8H,(H,15,16)
• InChI Key： QUPMPWJTGGDLFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 295.99107
• Monoisotopic Mass: 295.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.466
• Boiling Point: 518.7°C at 760 mmHg
• Flash Point: 267.5°C
• Refractive Index: 1.623
• PSA: 71.44
• LogP: 3.95180